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Compound of Interest

Compound Name: Disodium azelate

Cat. No.: B166650

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling
Disodium azelate in a laboratory setting. The following procedures and recommendations are
compiled from available safety data for Disodium azelate and related compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for Disodium azelate was not available from
major chemical suppliers at the time of this writing. The information provided herein is based on
general chemical safety principles and data for the related compound, Azelaic acid. It is
imperative to conduct a thorough risk assessment before handling this chemical and to consult
with your institution's environmental health and safety department for specific guidance.

Personal Protective Equipment (PPE) and Handling

When working with Disodium azelate, a water-soluble, white to pale yellow powder, proper
personal protective equipment is crucial to ensure safety. Engineering controls, such as using a
fume hood or providing adequate ventilation, should be the primary means of controlling
exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification

) Chemical safety goggles or glasses with side
Eye Protection )
shields.

) Chemically resistant gloves (Nitrile or Neoprene
Hand Protection
recommended).

Body Protection A standard laboratory coat.

A NIOSH-approved dust respirator should be
Respiratory used if ventilation is inadequate or if handling

generates dust.

Spill and Disposal Plan

In the event of a spill, carefully follow these procedures to minimize exposure and
environmental contamination.

Spill Response:
o Evacuate: Clear the immediate area of all personnel.
» Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, use appropriate tools to gently sweep the solid material into a
designated waste container. Avoid creating dust.

o Clean: After removing the bulk material, clean the contaminated surface by spreading water
and collecting the residue for disposal.

Waste Disposal:

Disposal of Disodium azelate must be in accordance with local, state, and federal regulations.
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Waste Type

Disposal Procedure

Solid Waste

Collect in a properly labeled, sealed container.

Contaminated Materials

Any materials used for cleanup (e.g., paper
towels, gloves) should be placed in a sealed

bag and disposed of as chemical waste.

Aqueous Solutions

Depending on the concentration and local
regulations, it may be permissible to dispose of
dilute aqueous solutions down the drain with
copious amounts of water. Always check with
your institution's environmental health and

safety office before doing so.

Operational Workflow for Handling Disodium

Azelate

The following diagram outlines the standard operational workflow for handling Disodium

azelate, from initial preparation to final disposal, emphasizing safety at each step.
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Operational Workflow for Handling Disodium Azelate

Preparation

Conduct Risk Assessment

Y

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Hangling
Y

Weigh/Measure in Ventilated Area
(Fume Hood)

Y

Perform Experimental Procedure

Cleanup & Disposal Emergency Response

Y

In Case of Spill:

Decontaminate Glassware & Surfaces Evacuate, Ventilate, Contain, Clean

Y

Segregate & Label Waste
(Solid, Liquid, Contaminated PPE)

Y

Dispose of Waste per Institutional & Regulatory Guidelines
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Disodium Azelate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166650#personal-protective-equipment-for-handling-
disodium-azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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